Cas no 1402067-83-7 (Eupalinolide H)

• Product name: Eupalinolide H
• CAS No: 1402067-83-7
• MF: C₂₂H₂₈O₈
• MW: 420.452927589417
• CID: 2050232
• PubChem ID: 162639166

Eupalinolide H Chemical and Physical Properties

Names and Identifiers

• (1Z,3alpha,4Z,6alpha,7beta,8beta)-3-(acetyloxy)-14-hydroxy-8-[(4-hydroxytigloyl)oxy]germacra-1(10),4,11(13)-trieno-12,6-lactone
• (2E)-4-hydroxy-2-methylbut-2-enoic acid (3aR,4R,6Z,9R,10Z,11aR)-9-(acetyloxy)-2,3,3a,4,5,8,9,11a-octahydro-6-(hydroxymethyl)-10-methyl-3-methylene-2-oxocyclodeca[b]furan-1-yl ester
• eupalinolide H
• [(3aR,4R,6E,9R,10Z,11aR)-9-acetyloxy-6-(hydroxymethyl)-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
• FS-7390
• 1402067-83-7
• Eupalinolide H

• Inchi： InChI=1S/C22H28O8/c1-12(7-8-23)21(26)29-19-10-16(11-24)5-6-17(28-15(4)25)13(2)9-18-20(19)14(3)22(27)30-18/h5,7,9,17-20,23-24H,3,6,8,10-11H2,1-2,4H3
• InChI Key： INXZZSZBRLXKNT-UHFFFAOYSA-N
• SMILES： CC(=O)OC1C\C=C(CO)\CC(OC(=O)C(\C)=C\CO)C2C(OC(=O)C2=C)\C=C1/C |c:6,t:28|

Computed Properties

• Exact Mass: 420.17841785g/mol
• Monoisotopic Mass: 420.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives